Cas no 2549052-38-0 (3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione)
3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-1-piperazinyl]-2-methylpyrido[3,4-d]pyrimidine
- F6789-7408
- 2549052-38-0
- 3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
- AKOS040730591
- 3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
-
- Inchi: 1S/C19H18N6O2S/c1-13-21-16-12-20-7-6-14(16)18(22-13)24-8-10-25(11-9-24)19-15-4-2-3-5-17(15)28(26,27)23-19/h2-7,12H,8-11H2,1H3
- InChI Key: VBWHOTQOBQJPPJ-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(=N1)N1CCN(C2C3C=CN=CC=3N=C(C)N=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 394.12119501g/mol
- Monoisotopic Mass: 394.12119501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 592.5±60.0 °C(Predicted)
- pka: 4.69±0.30(Predicted)
3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6789-7408-2μmol |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6789-7408-5μmol |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6789-7408-10μmol |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6789-7408-20μmol |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6789-7408-1mg |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6789-7408-2mg |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6789-7408-3mg |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6789-7408-4mg |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6789-7408-5mg |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6789-7408-10mg |
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione |
2549052-38-0 | 10mg |
$118.5 | 2023-09-07 |
3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione: A Comprehensive Overview
The compound 3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione (CAS No. 2549052-38-0) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of benzothiazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure is characterized by a benzothiazole core fused with a dione group, which is further connected to a piperazine ring substituted with a 2-methylpyrido[3,4-d]pyrimidine moiety. This unique combination of functional groups and heterocyclic systems contributes to its intriguing pharmacological properties.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like benzothiazoles and pyrido[3,4-d]pyrimidines in designing bioactive molecules. The benzothiazole framework is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Similarly, the pyrido[3,4-d]pyrimidine moiety adds additional complexity and functionality to the molecule, potentially enhancing its binding affinity and selectivity towards specific targets. The presence of a piperazine ring further enhances the compound's flexibility and ability to form hydrogen bonds, which are critical for drug-receptor interactions.
One of the most promising aspects of this compound is its potential as an anti-cancer agent. Recent studies have demonstrated that certain benzothiazole derivatives exhibit significant cytotoxic activity against various cancer cell lines. The incorporation of the 2-methylpyrido[3,4-d]pyrimidine group may further amplify this activity by introducing additional electron-withdrawing or donating effects that modulate the compound's reactivity. Moreover, the dione group in the benzothiazole core could play a role in redox cycling or metal chelation, mechanisms that are often exploited in anti-cancer therapies.
In addition to its anti-cancer potential, this compound has shown promise in other therapeutic areas such as anti-inflammatory and anti-microbial activities. The benzothiazole framework has been reported to exhibit anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, while the piperazine ring may contribute to anti-microbial activity by disrupting bacterial cell membranes or inhibiting key enzymes involved in bacterial metabolism.
The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and nucleophilic aromatic substitution. These methods allow for precise control over the molecule's structure and functional groups, ensuring high purity and consistency in the final product. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and improve yields.
From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses confirm the compound's molecular structure and provide insights into its conformational flexibility and stability under various conditions.
Looking ahead, further research is needed to fully elucidate the mechanism of action of this compound and identify its optimal therapeutic applications. Preclinical studies focusing on pharmacokinetics, toxicity profiles, and efficacy in animal models are essential steps toward advancing this compound into clinical trials. Additionally, exploring structural modifications to enhance solubility or bioavailability could further improve its therapeutic potential.
In conclusion, 3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione represents a cutting-edge molecule with vast opportunities in drug discovery. Its unique structure combines multiple functional groups that offer diverse biological activities, making it a valuable candidate for addressing unmet medical needs across various therapeutic areas.
2549052-38-0 (3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)